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Compound of Interest

Compound Name: BWA-522 intermediate-1

Cat. No.: B13912780

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for BWA-522
intermediate-1, a key synthetic precursor to the PROTAC (Proteolysis Targeting Chimera)
degrader, BWA-522. As a crucial component in the synthesis of a molecule designed to engage
the ubiquitin-proteasome system, this intermediate warrants careful and informed handling in a
laboratory setting. This document outlines known physicochemical properties, safe handling
and storage protocols, and potential hazards to ensure the safety of research personnel.

Physicochemical and Safety Data

Quantitative toxicological data for BWA-522 intermediate-1 is largely unavailable, which is
common for novel research chemicals. The provided Safety Data Sheet (SDS) does not
contain specific values for metrics such as LD50 or LC50. Therefore, this compound should be
handled as a potentially hazardous substance, and exposure should be minimized.

Table 1: Physicochemical Properties
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Property

Value

Chemical Name

1-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-
5-yl]piperidine-4-carbaldehyde

Synonyms BWA-522 intermediate-1

CAS Number 2241315-66-0

Molecular Formula C19H19N30s

Molecular Weight 369.37 g/mol

Appearance Light yellow to yellow solid powder
Purity >99%

Solubility Soluble in DMSO

Table 2: Toxicological Data Summary

Toxicological Endpoint

Data

Acute Toxicity (Oral, Dermal, Inhalation)

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Biological Context and Potential Hazards

BWA-522 intermediate-1 is a ligand for the Cereblon (CRBN) E3 ubiquitin ligase.[1][2][3] It
constitutes the E3 ligase-binding moiety of the final BWA-522 PROTAC, which is designed to
degrade the Androgen Receptor (AR).[4][5] The structure contains a glutarimide ring, a motif

structurally related to thalidomide, which is known for its teratogenic effects and
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immunomodulatory activities through its interaction with Cereblon. While no specific
reproductive toxicity data exists for BWA-522 intermediate-1, this structural alert necessitates
cautious handling, particularly for personnel of child-bearing potential.

Mechanism of Action

Components of BWA-522 PROTAC

Cereblon (E3 Ligase)

AR-NTD Ligand

BWA-522 intermediate-1
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|_Synthesis BWA-522

(PROTAC)
Androgen Receptor (Target)

Click to download full resolution via product page
Figure 1: Logical relationship of BWA-522 intermediate-1 to the final PROTAC and its targets.

Handling and Personal Protective Equipment (PPE)

Given the lack of comprehensive safety data, a conservative approach to handling is required.
All operations should be conducted within a certified chemical fume hood or other ventilated
enclosure.

Experimental Protocol: Standard Handling Procedure

o Preparation: Before handling, ensure the work area is clean and uncluttered. Verify that a
chemical spill kit and appropriate waste containers are readily accessible.

o Personal Protective Equipment: At a minimum, the following PPE must be worn:

o Eye Protection: Chemical safety goggles or a face shield.
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o Hand Protection: Nitrile or other chemically resistant gloves. Double-gloving is
recommended.

o Body Protection: A buttoned laboratory coat.

e Weighing: To prevent inhalation of the powder, weigh the solid compound inside a chemical
fume hood or a balance enclosure with exhaust ventilation. Use anti-static tools and weigh
paper.

» Dissolution: If preparing a solution (e.g., in DMSO), add the solvent to the pre-weighed solid
slowly to avoid splashing. Cap the vial securely and vortex or sonicate until fully dissolved.

o Cleanup: Following the procedure, decontaminate the work surface with an appropriate
solvent (e.g., 70% ethanol). Dispose of all contaminated disposables, including gloves and
weigh paper, in a designated chemical waste container. Wash hands thoroughly with soap
and water.

Storage and Stability
Proper storage is critical to maintain the integrity of the compound and ensure safety.
o Powder Form:
o Store at -20°C for long-term stability (up to 3 years).[2]
o Store at 4°C for short-term stability (up to 2 years).[2]
¢ In Solvent (e.g., DMSO):
o Prepare aliquots to avoid repeated freeze-thaw cycles.[6]
o Store at -80°C for up to 6 months.[2][6]
o Store at -20°C for up to 1 month.[2][6]

The compound is shipped at room temperature and is considered stable for the duration of
ordinary shipping.[2]
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Figure 2: Recommended experimental workflow for handling BWA-522 intermediate-1.
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First Aid and Emergency Procedures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and shoes. Get medical attention.

¢ Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

¢ Ingestion: If swallowed, wash out mouth with water provided person is conscious. Call a
physician.

In the event of a spill, evacuate the area, wear appropriate PPE, and contain the spill with an
inert absorbent material. Dispose of the collected material in accordance with institutional and
local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13912780#bwa-522-intermediate-1-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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